3-((4-chlorophenyl)sulfonyl)-N-(3-(methylthio)phenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-chlorophenyl)sulfonyl-N-(3-methylsulfanylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C20H14ClN5O2S3/c1-29-14-4-2-3-13(11-14)22-18-17-16(9-10-30-17)26-19(23-18)20(24-25-26)31(27,28)15-7-5-12(21)6-8-15/h2-11H,1H3,(H,22,23)
• InChI Key: FYCHQYJXQZGWOC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C20H14ClN5O2S3
• Molecular Weight: 488.0 g/mol

Description

3-((4-chlorophenyl)sulfonyl)-N-(3-(methylthio)phenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C20H14ClN5O2S3 and its molecular weight is 488. The purity is usually 95%.
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Scientific Research Applications

Selective Serotonin Receptor Antagonists

A study by Ivachtchenko et al. (2010) synthesized and evaluated a series of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines for their binding affinity and inhibitory potential against the 5-HT6 receptor, which plays a role in cognitive processes. The compounds demonstrated significant selectivity and potency, making them potential candidates for further exploration in neuropsychiatric disorder treatments Ivachtchenko et al., 2010.

Anticancer Activity

Lu Jiu-fu et al. (2015) reported the synthesis of a related compound with moderate anticancer activity. The crystal structure was detailed, and its efficacy against certain cancer cell lines was highlighted, indicating the potential for this class of compounds in oncology research Lu Jiu-fu et al., 2015.

Antimicrobial Activity

Mittal et al. (2011) explored the antimicrobial efficacy of substituted tricyclic compounds, including thieno[2,3-d]pyrimidines. The synthesized compounds showed significant antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial agents Mittal et al., 2011.

Antimalarial Effects

Research by Werbel et al. (1973) on the synthesis and antimalarial effects of related triazolopyrimidines demonstrated their potential against Plasmodium berghei in mice, indicating a promising area for the development of new antimalarial drugs Werbel et al., 1973.

Herbicidal Activity

A study on the synthesis of triazolopyrimidine-sulfonamide derivatives highlighted their herbicidal activity, showcasing the potential of such compounds in agricultural applications Shen De-long, 2005.